![molecular formula C13H15NO5 B1390783 1-N-Cbz-4-hydroxy-beta-proline CAS No. 886362-64-7](/img/structure/B1390783.png)
1-N-Cbz-4-hydroxy-beta-proline
Overview
Description
1-N-Cbz-4-hydroxy-beta-proline is a chemical compound with the molecular formula C13H15NO5 . It has a molecular weight of 265.27 . The compound is typically stored at room temperature and appears as a white to yellow solid .
Molecular Structure Analysis
The IUPAC name for this compound is 1-[(benzyloxy)carbonyl]-4-hydroxy-3-pyrrolidinecarboxylic acid . The InChI code is 1S/C13H15NO5/c15-11-7-14(6-10(11)12(16)17)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,16,17) .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 265.27 . The compound is typically stored at room temperature .Scientific Research Applications
Gene Delivery System Optimization
1-N-Cbz-4-hydroxy-beta-proline (CBZ-4-hydroxy-L-proline) is used in gene delivery systems. The optimization of low-temperature polycondensation of CBZ-4-hydroxy-L-proline results in poly(4-hydroxy-L-proline ester), which interacts with plasmid DNA. This development is significant for reducing the cytotoxicity of gene delivery systems (Putnam & Langer, 1999).
Enzymatic Conversion in Drug Synthesis
CBZ-4-hydroxy-L-proline is involved in enzymatic conversion processes, particularly in the synthesis of saxagliptin, a treatment for type 2 diabetes. Biocatalytic methods using Escherichia coli and Pichia pastoris convert L-ornithine and its derivatives into N-Cbz-5-hydroxy-L-proline, which is a key intermediate in the synthesis of saxagliptin (Hanson et al., 2011).
Synthesis of Amino Acid Derivatives
This compound plays a role in the synthesis of various amino acid derivatives. It is used in the enzymatic aldol addition process, leading to the production of N-Cbz-amino-4-hydroxy-2-ketoacid precursors, which are key for synthesizing hydroxy carboxylic acids and chiral aldehydes (Hernández et al., 2017).
Peptide and Protein Chemistry
This compound is important in the study of peptides and proteins, particularly in understanding beta-turn structures. It's used in tetrapeptides to analyze the influence of substituted prolines on beta-turn populations, providing insights into peptide and protein structures (Koivisto et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is often used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
As a compound used in proteomics research , it may interact with proteins or enzymes, possibly influencing their structure or function
Biochemical Pathways
Given its use in proteomics research , it may be involved in protein synthesis or degradation pathways. The downstream effects of these interactions would depend on the specific proteins or enzymes targeted, which are currently unknown.
Result of Action
As a compound used in proteomics research , it may influence protein structure or function, potentially leading to changes at the molecular and cellular levels. The specific effects would depend on the proteins or enzymes targeted, which are currently unknown.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .
Biochemical Analysis
Biochemical Properties
1-N-Cbz-4-hydroxy-beta-proline participates in various biochemical reactions due to its structural features. The hydroxyl group at the beta position allows it to interact with enzymes and proteins involved in hydroxylation and other modification processes. It is known to interact with enzymes such as prolyl hydroxylase, which catalyzes the hydroxylation of proline residues in collagen . This interaction is crucial for the stability and function of collagen, a major structural protein in the body.
Cellular Effects
This compound influences several cellular processes. It has been observed to affect cell signaling pathways, particularly those involving collagen synthesis and degradation . The compound can modulate gene expression related to extracellular matrix production, impacting cellular metabolism and function. In fibroblasts, for example, this compound enhances collagen production, which is essential for tissue repair and maintenance .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as a substrate for prolyl hydroxylase, facilitating the hydroxylation of proline residues in collagen . This hydroxylation is critical for the proper folding and stability of collagen fibers. Additionally, the compound may influence enzyme activity by acting as an inhibitor or activator, depending on the context of the biochemical reaction .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable at room temperature, but its activity may decrease upon prolonged exposure to light or heat . Studies have shown that the compound can maintain its biochemical activity for several weeks when stored under optimal conditions. Long-term effects on cellular function include sustained collagen production and enhanced tissue repair .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound promotes collagen synthesis without significant adverse effects . At higher doses, it may cause toxicity, leading to cellular stress and apoptosis . Threshold effects have been observed, where a specific dosage range maximizes the beneficial effects while minimizing toxicity.
Metabolic Pathways
This compound is involved in metabolic pathways related to collagen synthesis and degradation. It interacts with enzymes such as prolyl hydroxylase and lysyl oxidase, which are essential for collagen cross-linking and stabilization . The compound’s presence can influence metabolic flux, increasing the production of hydroxyproline, a key component of collagen .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . It is known to accumulate in the extracellular matrix, where it exerts its effects on collagen synthesis and stabilization . The compound’s localization is influenced by its interactions with cellular transport mechanisms and binding proteins.
Subcellular Localization
This compound is primarily localized in the extracellular matrix, where it plays a role in collagen synthesis and stabilization . It may also be found in the endoplasmic reticulum and Golgi apparatus, where post-translational modifications of collagen occur . The compound’s activity and function are closely linked to its subcellular localization, influencing its overall biochemical effects.
Properties
IUPAC Name |
4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c15-11-7-14(6-10(11)12(16)17)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIRYNZYKXMSCSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1C(=O)OCC2=CC=CC=C2)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30661406 | |
Record name | 1-[(Benzyloxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30661406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886362-64-7 | |
Record name | 1-[(Benzyloxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30661406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-N-Cbz-4-hydroxy-beta-proline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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